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Compound Name: 5-Chloro-2,4-dimethoxyaniline

CAS No.: 97-50-7

Cat. No.: B146435

Get Quote

Introduction: The Strategic Importance of the 5-
Chloro-2,4-dimethoxyaniline Scaffold
5-Chloro-2,4-dimethoxyaniline (CAS No. 97-50-7) is a highly functionalized aromatic amine

that serves as a pivotal building block in modern organic and medicinal chemistry.[1][2] Its

unique substitution pattern—an electron-donating amino group, two activating methoxy groups,

and a deactivating but synthetically versatile chlorine atom—creates a molecule with nuanced

reactivity, making it a valuable precursor for a diverse range of target compounds.[3]

Historically, this and related aniline derivatives have been crucial intermediates in the synthesis

of azo dyes and pigments.[1][4][5] However, their contemporary significance is most

pronounced in the field of drug discovery. The aniline moiety is a common feature in

pharmacologically active molecules, and the specific substituents on this scaffold allow for fine-

tuning of properties such as solubility, metabolic stability, and receptor binding affinity.

Recent research highlights the utility of this scaffold in developing novel therapeutics. For

instance, derivatives of 5-Chloro-2,4-dimethoxyaniline have been synthesized and
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investigated as potent anti-inflammatory agents for treating conditions like ulcerative colitis,

demonstrating the scaffold's potential in creating next-generation medicines.[6]

This guide provides a detailed examination of the primary synthetic routes to 5-Chloro-2,4-
dimethoxyaniline and outlines key protocols for its subsequent conversion into advanced

derivatives, grounded in established chemical principles and field-proven methodologies.

Synthesis of the Core Intermediate: 5-Chloro-2,4-
dimethoxyaniline
The synthesis of the title compound can be approached via two principal strategies: (A) direct,

regioselective chlorination of the parent 2,4-dimethoxyaniline, or (B) reduction of a pre-

chlorinated nitrated precursor. Both pathways are viable, with the choice often depending on

the availability of starting materials and desired scale.

Synthetic Pathway Overview
The following workflow illustrates the two convergent approaches to the target molecule,

starting from commercially available 1,3-dimethoxybenzene.
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Caption: Convergent synthetic pathways to 5-Chloro-2,4-dimethoxyaniline.

Protocol 1: Regioselective Chlorination of 2,4-
Dimethoxyaniline (Pathway A)
This protocol is often preferred for its directness. The key challenge is controlling the

regioselectivity of the chlorination on a highly activated aromatic ring. The amino and methoxy

groups are strong ortho-, para-directors. The C5 position is sterically accessible and

electronically activated by both methoxy groups (ortho and para) and the amino group (meta),

making it the prime site for electrophilic substitution.

Experimental Protocol:

Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a

thermometer, and a nitrogen inlet, dissolve 2,4-dimethoxyaniline (1.0 eq) in a suitable solvent
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such as acetonitrile or dichloromethane (DCM) (approx. 0.2 M concentration).

Inert Atmosphere: Purge the flask with nitrogen for 10-15 minutes to create an inert

atmosphere. Cool the solution to 0 °C using an ice-water bath.

Rationale (Expertise & Experience):An inert atmosphere prevents side reactions,

particularly oxidation of the electron-rich aniline. Cooling the reaction is critical to moderate

the reactivity of the chlorinating agent and prevent over-chlorination or formation of

undesired isomers.

Reagent Addition: In a separate flask, prepare a solution of N-Chlorosuccinimide (NCS)

(1.05 eq) in the same solvent. Add this solution dropwise to the stirred aniline solution over

30-60 minutes, ensuring the internal temperature does not exceed 5 °C.

Rationale (Trustworthiness):NCS is a mild and reliable source of electrophilic chlorine

(Cl+), which is ideal for activated substrates. A slight excess ensures complete

consumption of the starting material, while slow, portion-wise addition maintains control

over the exothermic reaction.

Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0 °C for 1

hour, then warm to room temperature. Monitor the progress of the reaction by Thin-Layer

Chromatography (TLC) (e.g., using a 3:1 Hexane:Ethyl Acetate mobile phase) until the

starting aniline spot is consumed (typically 2-4 hours).

Workup: Once the reaction is complete, quench it by adding a saturated aqueous solution of

sodium thiosulfate (Na₂S₂O₃) to neutralize any remaining NCS. Transfer the mixture to a

separatory funnel and extract the product with ethyl acetate (3x volumes).

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate

(Na₂SO₄), filter, and concentrate under reduced pressure. The crude product, often a light

pink or off-white solid, can be purified by recrystallization from an ethanol/water mixture or by

column chromatography on silica gel.[7]
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Parameter Value

CAS Number 97-50-7

Molecular Formula C₈H₁₀ClNO₂

Molecular Weight 187.62 g/mol

Appearance Off-white / light pinkish powder

Melting Point 90-91 °C

Purity (Typical) >97%

Table 1: Physical and Chemical Properties of 5-

Chloro-2,4-dimethoxyaniline.[2][7][8]

Protocol 2: Reduction of 5-Chloro-2,4-
dimethoxynitrobenzene (Pathway B)
This method is advantageous when the nitrated precursor is readily available. The reduction of

an aromatic nitro group is one of the most robust and reliable reactions in organic synthesis.

While catalytic hydrogenation is a clean method, reduction using hydrazine hydrate in the

presence of a catalyst like ferric chloride is highly efficient and scalable.[4][9]

Experimental Protocol:

Setup: To a round-bottom flask containing methanol (or ethanol), add 5-Chloro-2,4-

dimethoxynitrobenzene (1.0 eq), ferric chloride (FeCl₃) (0.1 eq), and activated carbon (10%

by weight of the nitro compound).[9]

Rationale (Expertise & Experience):Ferric chloride acts as a catalyst for the decomposition

of hydrazine, while activated carbon provides a high surface area for the reaction,

improving efficiency and facilitating the eventual filtration of the catalyst.

Heating: Heat the mixture to reflux (approx. 70-80 °C).

Reagent Addition: Add hydrazine hydrate (80% solution in water, 5-6 eq) dropwise to the

refluxing mixture. An exothermic reaction should be observed. Maintain a steady reflux
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throughout the addition.

Rationale (Trustworthiness):Hydrazine is the reducing agent. The reaction proceeds via a

catalytic transfer hydrogenation mechanism. Adding it slowly to a hot mixture ensures

controlled decomposition and reduction, minimizing the risk of a runaway reaction.

Reaction & Monitoring: After the addition is complete, continue to stir at reflux for 2-4 hours.

Monitor the reaction by TLC until the starting nitro compound is fully consumed.

Workup and Isolation: Cool the reaction mixture to room temperature. Filter the mixture

through a pad of Celite® to remove the activated carbon and iron salts. Wash the filter cake

with methanol.

Purification: Evaporate the solvent from the filtrate under reduced pressure. The resulting

residue can be partitioned between ethyl acetate and water. The organic layer is then

washed, dried, and concentrated to yield the crude product. Further purification can be

achieved by recrystallization as described in Protocol 1.

Synthesis of Biologically Active Derivatives
The true value of 5-Chloro-2,4-dimethoxyaniline lies in its utility as a scaffold for creating

more complex and potent molecules. The nucleophilic amino group is the primary handle for

derivatization.

Key Derivatization Reactions
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Caption: Key derivatization pathways from the core aniline scaffold.

Protocol 3: Synthesis of N-(5-chloro-2,4-
dimethoxyphenyl) Amides
Amide bond formation is fundamental in drug development, often improving the stability and

modulating the biological activity of a parent amine. This protocol outlines a standard acylation

procedure.

Setup: Dissolve 5-Chloro-2,4-dimethoxyaniline (1.0 eq) and a base such as pyridine or

triethylamine (1.5 eq) in anhydrous DCM under a nitrogen atmosphere. Cool the solution to 0

°C.

Acylation: Add the desired acyl chloride (e.g., benzoyl chloride, acetyl chloride) or a

heterocyclic acyl chloride (1.1 eq) dropwise to the stirred solution.

Rationale (Expertise & Experience):The base is crucial to neutralize the HCl generated

during the reaction, driving the equilibrium towards the product. For more sensitive
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substrates or carboxylic acids, peptide coupling reagents like HATU or EDC/HOBt can be

used instead of converting the acid to an acyl chloride.

Reaction: Allow the mixture to warm to room temperature and stir for 2-16 hours, monitoring

by TLC.

Workup: Upon completion, dilute the reaction with DCM and wash sequentially with 1M HCl,

saturated sodium bicarbonate (NaHCO₃) solution, and brine.

Purification: Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo. The

resulting amide can be purified by recrystallization or column chromatography. This approach

has been used to generate potent anti-inflammatory agents.[6]

Safety and Handling
Aniline Derivatives: Aromatic amines, including 5-Chloro-2,4-dimethoxyaniline, should be

handled as potentially toxic and irritant compounds.[3][10] Always use appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat. Work in a well-

ventilated fume hood.

Reagents: Hydrazine is a highly toxic and corrosive substance. N-Chlorosuccinimide is an

irritant. Handle these reagents with extreme care according to their Safety Data Sheets

(SDS).

Waste Disposal: All chemical waste should be disposed of according to institutional and local

environmental regulations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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